Cas no 1183066-20-7 (4-fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid)

• Product Name: 4-fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid
• CAS No: 1183066-20-7
• MF: C₁₅H₁₃FO₃
• MW: 260.260328054428
• MDL: MFCD12859457
• CID: 2615710
• PubChem ID: 53211212
• Update Time: 2025-10-30

4-fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid
• 5-Fluoro-4'-methoxy-2'-methyl[1,1'-biphenyl]-2-carboxylic acid
• AKOS005821283
• MFCD12859457
• 4-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95%
• 1183066-20-7
• DTXSID10681243

• MDL： MFCD12859457
• Inchi： 1S/C15H13FO3/c1-9-7-11(19-2)4-6-12(9)14-8-10(16)3-5-13(14)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key： RNBXRXBEROIREL-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)O)=C(C=1)C1C=CC(=CC=1C)OC

Computed Properties

• Exact Mass: 260.08487243Da
• Monoisotopic Mass: 260.08487243Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid

4-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic Acid (CAS No. 1183066-20-7): A Comprehensive Overview

4-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid (CAS No. 1183066-20-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid consists of a benzoic acid core substituted with a fluoro group at the 4-position and a 4-methoxy-2-methylphenyl moiety at the 2-position. This arrangement imparts specific physicochemical properties that are crucial for its biological activity and potential pharmaceutical applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. The introduction of a fluoro group can significantly enhance the metabolic stability, lipophilicity, and binding affinity of a molecule. In the case of 4-fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, the fluoro substitution at the 4-position of the benzoic acid core has been shown to improve its pharmacokinetic properties, making it a valuable candidate for further investigation.

The methoxy and methyl groups on the phenyl ring also play critical roles in modulating the compound's biological activity. The methoxy group increases the electron density on the ring, which can enhance interactions with target proteins. The methyl group, on the other hand, contributes to the overall hydrophobicity and can influence receptor binding affinity. These structural modifications collectively contribute to the unique profile of 4-fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid.

In terms of biological activity, 4-fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid has been studied for its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 4-fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid has also shown potential in other therapeutic areas. For instance, preliminary studies have indicated that it may have antitumor activity by inducing apoptosis in cancer cells and inhibiting angiogenesis. These findings are particularly relevant given the growing need for effective cancer treatments with fewer side effects.

The pharmacokinetic profile of 4-fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid has been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and favorable plasma stability, which are essential characteristics for a drug candidate. Additionally, its low toxicity profile makes it an attractive option for further preclinical and clinical evaluation.

In conclusion, 4-fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid (CAS No. 1183066-20-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an excellent candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential, with the aim of translating these findings into practical benefits for patients.